Cas no 62932-90-5 (2-chloro-1-(3-hydroxyphenyl)ethanone)

• Product Name: 2-chloro-1-(3-hydroxyphenyl)ethanone
• CAS No: 62932-90-5
• MF: C₈H₇ClO₂
• MW: 170.59298157692
• CID: 1641918
• PubChem ID: 12962988
• Update Time: 2025-06-09

2-chloro-1-(3-hydroxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(3-hydroxyphenyl)ethanone
• ethanone, 2-chloro-1-(3-hydroxyphenyl)-
• LogP
• 2-Chloro-3'-hydroxyacetophenone
• DTXSID60514092
• G72277
• SCHEMBL620024
• 2-CHLORO-1-(3-HYDROXYPHENYL)ETHAN-1-ONE
• 62932-90-5
• AMDGKNCPOGBBQI-UHFFFAOYSA-N
• DB-073222
• ZB1114
• MFCD01741678

• Inchi： 1S/C8H7ClO2/c9-5-8(11)6-2-1-3-7(10)4-6/h1-4,10H,5H2
• InChI Key： AMDGKNCPOGBBQI-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC=C(C=1)O)=O

Computed Properties

• Exact Mass: 170.01351
• Monoisotopic Mass: 170.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.304
• Boiling Point: 325.766°C at 760 mmHg
• Flash Point: 150.818°C
• Refractive Index: 1.572
• PSA: 37.3

Additional information on 2-chloro-1-(3-hydroxyphenyl)ethanone

2-Chloro-1-(3-Hydroxyphenyl)ethanone (CAS No. 62932-90-5): An Overview of Its Properties, Applications, and Recent Research

2-Chloro-1-(3-hydroxyphenyl)ethanone, also known by its CAS number 62932-90-5, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chloro group and a hydroxyphenyl moiety. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial contexts.

The molecular formula of 2-chloro-1-(3-hydroxyphenyl)ethanone is C₉H₉O₂Cl, and its molecular weight is approximately 184.62 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it an attractive candidate for use in synthetic chemistry, as well as in the development of new pharmaceuticals and materials.

In recent years, the study of 2-chloro-1-(3-hydroxyphenyl)ethanone has expanded beyond its basic physical properties to include its biological activities and potential therapeutic applications. One area of significant interest is its role as a building block in the synthesis of more complex molecules. For instance, researchers have utilized this compound as an intermediate in the synthesis of various bioactive compounds, including anti-inflammatory agents and anticancer drugs.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 2-chloro-1-(3-hydroxyphenyl)ethanone in the development of novel inhibitors for specific enzymes involved in cancer progression. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against certain kinases, which are key targets in cancer therapy. This finding underscores the potential of 2-chloro-1-(3-hydroxyphenyl)ethanone as a valuable starting material for drug discovery efforts.

Beyond its applications in pharmaceutical research, 2-chloro-1-(3-hydroxyphenyl)ethanone has also been explored for its use in materials science. A recent study published in the Journal of Materials Chemistry A investigated the incorporation of this compound into polymer matrices to enhance their mechanical properties and thermal stability. The results showed that the presence of 2-chloro-1-(3-hydroxyphenyl)ethanone-based moieties significantly improved the performance of the resulting materials, making them suitable for advanced applications such as biomedical devices and electronic components.

The environmental impact of chemicals is an increasingly important consideration in their development and use. In this context, studies have been conducted to evaluate the biodegradability and ecotoxicity of 2-chloro-1-(3-hydroxyphenyl)ethanone. Initial findings suggest that this compound exhibits moderate biodegradability under aerobic conditions and has low toxicity to aquatic organisms. However, further research is needed to fully understand its environmental fate and potential risks.

In summary, 2-chloro-1-(3-hydroxyphenyl)ethanone (CAS No. 62932-90-5) is a multifaceted organic compound with a wide range of applications in chemistry, biochemistry, pharmaceuticals, and materials science. Its unique molecular structure endows it with valuable chemical properties that make it an attractive candidate for various scientific investigations and industrial processes. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing our understanding and utilization of organic chemistry.